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Compound of Interest

Compound Name: 2-Bromo-5-nitrotoluene

Cat. No.: B182602 Get Quote

Essential Safety and Handling Guide for 2-
Bromo-5-nitrotoluene
This guide provides comprehensive safety and logistical information for the handling and

disposal of 2-Bromo-5-nitrotoluene, tailored for researchers, scientists, and drug development

professionals. Adherence to these protocols is critical for ensuring laboratory safety and proper

chemical management.

Chemical Identifier:

Name: 2-Bromo-5-nitrotoluene

CAS Number: 7149-70-4

Molecular Formula: C₇H₆BrNO₂[1]

Hazard Identification and Classification
2-Bromo-5-nitrotoluene is a hazardous substance that requires careful handling. The primary

hazards are summarized in the table below.
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Hazard Type GHS Classification Description

Acute Toxicity
H302: Harmful if swallowed[1]

[2]

Ingestion of this chemical can

lead to harmful effects.

H312: Harmful in contact with

skin[1]

Absorption through the skin

can be harmful.

H332: Harmful if inhaled[1]
Inhalation of dust or vapors

may cause harm.

Skin Corrosion/Irritation
H315: Causes skin irritation[1]

[3]

Direct contact can cause skin

irritation.

Eye Damage/Irritation
H319: Causes serious eye

irritation[1][3]

Contact with eyes can result in

serious irritation.

Respiratory Irritation
H335: May cause respiratory

irritation[1][3]

Inhalation may lead to irritation

of the respiratory tract.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure when handling 2-Bromo-5-
nitrotoluene. The following table outlines the recommended equipment.
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Body Part Recommended Protection Specification/Standard

Eyes/Face

Safety glasses with side-

shields or goggles. A face

shield should be used if there

is a risk of splashing.

Conforming to NIOSH (US) or

EN 166 (EU).[3]

Skin

Chemical-resistant gloves

(e.g., nitrile rubber). A long-

sleeved laboratory coat is

required.

Inspect gloves for any signs of

degradation or puncture before

use.

Respiratory

A NIOSH/MSHA approved

respirator is recommended if

dust is generated or if

ventilation is inadequate.

Use a full-face respirator with

multi-purpose combination

(US) or type ABEK (EN 14387)

respirator cartridges as a

backup to engineering

controls.[3]

Body

Wear appropriate protective

clothing to prevent skin

exposure.[3]

Impervious clothing should be

used when handling larger

quantities.[3]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is essential to minimize exposure and ensure safe

handling.

Preparation:

Ensure that a safety shower and eyewash station are readily accessible and in good

working order.

Work within a certified chemical fume hood to ensure adequate ventilation.[3]

Gather all necessary PPE and inspect it for integrity.

Have appropriate spill cleanup materials readily available.
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Handling:

Avoid the formation of dust when handling the solid material.[3]

Weigh and transfer the chemical in a fume hood.

Keep the container tightly closed when not in use.

Do not eat, drink, or smoke in the laboratory area.[2]

Post-Handling:

Wash hands thoroughly with soap and water after handling.[2][4]

Decontaminate all work surfaces and equipment after use.

Store 2-Bromo-5-nitrotoluene in a cool, dry, and well-ventilated area away from

incompatible materials.

Disposal Plan
Chemical waste containing 2-Bromo-5-nitrotoluene must be managed according to

institutional and regulatory guidelines.

Waste Collection:

Collect waste material, including contaminated PPE and disposable labware, in a

designated and properly labeled hazardous waste container.[3]

The container must be kept closed.[3]

Labeling:

Ensure the waste container is clearly labeled with "Hazardous Waste" and lists "2-Bromo-
5-nitrotoluene" as a component.

Disposal:

Dispose of the waste through your institution's hazardous waste management program.
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Do not dispose of this chemical down the drain or in the regular trash.[3]

All disposal practices must be in accordance with federal, state, and local regulations.[4]

Experimental Workflow and Safety Protocol
The following diagram illustrates the logical flow for the safe handling of 2-Bromo-5-
nitrotoluene.
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Safe Handling Workflow for 2-Bromo-5-nitrotoluene

Preparation

Handling (in Fume Hood)

Post-Handling & Cleanup

Waste Disposal

Verify fume hood certification

Inspect and don appropriate PPE

Prepare spill kit

Weigh and transfer chemical

Perform experiment

Keep container closed

Decontaminate workspace and equipment

Doff and dispose of contaminated PPE

Wash hands thoroughly

Collect waste in labeled container

Store waste in designated area

Arrange for hazardous waste pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Bromo-5-nitrotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Bromo-5-nitrotoluene | C7H6BrNO2 | CID 81577 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. Page loading... [wap.guidechem.com]

3. cdnisotopes.com [cdnisotopes.com]

4. aksci.com [aksci.com]

To cite this document: BenchChem. [Personal protective equipment for handling 2-Bromo-5-
nitrotoluene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b182602#personal-protective-equipment-for-handling-
2-bromo-5-nitrotoluene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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